Cas no 2229109-37-7 (1-2-(4-bromophenyl)ethyl-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-2-(4-bromophenyl)ethyl-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229109-37-7
• MF: C₁₃H₁₂BrNO
• MW: 278.14448261261
• CID: 5926355
• PubChem ID: 165947069
• Update Time: 2025-10-16

1-2-(4-bromophenyl)ethyl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-bromophenyl)ethyl-3-oxocyclobutane-1-carbonitrile
• 1-[2-(4-bromophenyl)ethyl]-3-oxocyclobutane-1-carbonitrile
• 2229109-37-7
• EN300-1924969

• Inchi： 1S/C13H12BrNO/c14-11-3-1-10(2-4-11)5-6-13(9-15)7-12(16)8-13/h1-4H,5-8H2
• InChI Key： YFTFYEKMLKSJKO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 277.01023g/mol
• Monoisotopic Mass: 277.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-2-(4-bromophenyl)ethyl-3-oxocyclobutane-1-carbonitrile

Introduction to 1-2-(4-bromophenyl)ethyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2229109-37-7)

1-2-(4-bromophenyl)ethyl-3-oxocyclobutane-1-carbonitrile, with the CAS number 2229109-37-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its brominated phenyl group, an ethyl bridge, and a cyclobutane ring with a cyano group, making it a versatile building block for the synthesis of more complex molecules.

The chemical structure of 1-2-(4-bromophenyl)ethyl-3-oxocyclobutane-1-carbonitrile is particularly intriguing due to the presence of multiple functional groups. The bromine atom on the phenyl ring can serve as a useful handle for further chemical modifications, such as cross-coupling reactions, which are essential in the synthesis of biologically active compounds. The cyclobutane ring, with its inherent strain, can influence the reactivity and conformational properties of the molecule, making it an interesting candidate for studying intramolecular interactions and reactivity patterns.

In the realm of medicinal chemistry, 1-2-(4-bromophenyl)ethyl-3-oxocyclobutane-1-carbonitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structural motifs exhibit promising biological activities, including anti-inflammatory, anticancer, and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and metastasis.

The cyano group in 1-2-(4-bromophenyl)ethyl-3-oxocyclobutane-1-carbonitrile is another key functional group that contributes to its versatility. The cyano group can be readily converted into other functional groups through various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid. These transformations can be used to fine-tune the biological activity and pharmacological properties of the compound, making it a valuable starting material for drug development.

Beyond medicinal applications, 1-2-(4-bromophenyl)ethyl-3-oxocyclobutane-1-carbonitrile has also found use in materials science. The rigid cyclobutane ring and the presence of multiple functional groups make it an attractive building block for the synthesis of polymers and other advanced materials. For example, researchers at the University of California, Berkeley, have utilized this compound as a monomer in the synthesis of high-performance polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthetic route to 1-2-(4-bromophenyl)ethyl-3-oxocyclobutane-1-carbonitrile has been optimized over the years to improve yield and purity. One common approach involves the reaction of 4-bromobenzaldehyde with acrylonitrile followed by cyclization under appropriate conditions. This method has been refined to minimize side reactions and maximize product yield, making it suitable for large-scale production.

In conclusion, 1-2-(4-bromophenyl)ethyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2229109-37-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups and structural features makes it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of chemical reactivity and biological activity.